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Introduction
ZY-444 is a small molecule inhibitor of pyruvate carboxylase (PC), a critical enzyme in

anaplerosis, the replenishment of intermediates in the tricarboxylic acid (TCA) cycle.[1][2] By

inhibiting PC, ZY-444 disrupts cancer cell metabolism, leading to the suppression of

proliferation, migration, and invasion.[1][3] It has shown efficacy in preclinical models of breast,

lung, and prostate cancer.[3] Accurate and consistent preparation of ZY-444 stock solutions is

crucial for reliable experimental outcomes in in vitro and in vivo studies. This document

provides a detailed protocol for the preparation, storage, and handling of ZY-444 stock

solutions.

Materials and Reagents
ZY-444 powder (Molecular Weight: 444.59 g/mol )[4]

Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials (amber or wrapped in foil)

Pipettes and sterile, filtered pipette tips

Vortex mixer
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Analytical balance

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Quantitative Data Summary
A summary of the key quantitative data for ZY-444 is provided in the table below for easy

reference.

Parameter Value Source

Molecular Weight 444.59 g/mol [4]

Solubility in DMSO 100 mg/mL (224.93 mM) [4]

Recommended Stock Solution

Concentration
10 mM [3]

Storage of Stock Solution
-20°C for up to 1 month; -80°C

for up to 6 months
[3]

Experimental Protocol: Preparation of a 10 mM ZY-
444 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ZY-444 in DMSO.

Pre-preparation:

Don appropriate PPE.

Bring the ZY-444 powder and anhydrous DMSO to room temperature.

Prepare a sterile work area, such as a laminar flow hood.

Weighing ZY-444:

Tare a sterile microcentrifuge tube on an analytical balance.
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Carefully weigh the desired amount of ZY-444 powder into the tube. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.446 mg of ZY-444.

Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)

0.001 L x 0.010 mol/L x 444.59 g/mol = 0.004446 g = 4.446 mg

Solubilization:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

ZY-444 powder. To continue the example, add 1 mL of DMSO.

Close the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. Gentle warming in a 37°C water bath can be used to aid dissolution if

necessary.[5] Visually inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile, light-protected (amber or foil-wrapped) microcentrifuge tubes.

Clearly label each aliquot with the compound name (ZY-444), concentration (10 mM),

solvent (DMSO), and date of preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C.[3]

For long-term storage (up to 6 months), store the aliquots at -80°C.[3]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway affected by ZY-444 and the

experimental workflow for preparing the stock solution.
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Caption: ZY-444 inhibits pyruvate carboxylase and blocks Wnt/β-catenin signaling.
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Caption: Workflow for the preparation of ZY-444 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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